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Compound of Interest

Compound Name:
4-Bromo-5-methoxy-2-

methylaniline

Cat. No.: B116754 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of 4-Bromo-5-methoxy-2-methylaniline, a halogenated aromatic amine. This

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe handling and environmental protection.

Immediate Safety and Hazard Identification
4-Bromo-5-methoxy-2-methylaniline and structurally similar compounds are classified as

hazardous. Key hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Irritation: Causes skin irritation and serious eye irritation or damage.[1][3][4][5]

Respiratory Effects: May cause respiratory irritation.[1][3][4][5]

Due to its classification as a halogenated organic compound, it is subject to stringent

hazardous waste regulations.[6][7][8] Improper disposal can lead to significant environmental

contamination, harming aquatic life and ecosystems.[9][10]

Personal Protective Equipment (PPE)
All personnel handling 4-Bromo-5-methoxy-2-methylaniline waste must wear appropriate

PPE to prevent exposure.[9]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before

use and disposed of properly after.[11]

Eye/Face Protection: Chemical safety goggles or a face shield.[3][9]

Skin and Body Protection: A lab coat or other suitable protective clothing.[3][9]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH (US) or

CEN (EU) approved respirator.[1][3][11]

Step-by-Step Disposal Protocol
The disposal of this chemical must be handled by a licensed professional waste disposal

service.[9][11] Do not attempt to dispose of this material in standard laboratory trash or down

the drain.[9][11]

Step 1: Segregation and Collection

Identify and segregate the 4-Bromo-5-methoxy-2-methylaniline waste.[9]

Keep it separate from other chemical wastes to prevent hazardous reactions.[9]

For spills, avoid generating dust.[1] Use dry cleanup methods such as sweeping or shoveling

the material into a suitable container.[1][11] Do not use air hoses for cleaning.[1]

Step 2: Packaging and Labeling

Place the waste in a clean, dry, and sealable container made of a compatible material.[1][9]

The container must be clearly and accurately labeled with the chemical name ("4-Bromo-5-
methoxy-2-methylaniline") and appropriate hazard warnings (e.g., "Toxic," "Irritant").[1][9]

Step 3: Waste Storage

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.
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This area should be cool, dry, and well-ventilated, away from direct sunlight, heat sources,

and incompatible substances like acids and oxidizing agents.[3][9]

Keep the container tightly closed.[3][9]

Step 4: Arranging for Final Disposal

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.[9]

[11]

Provide the company with the Safety Data Sheet (SDS) if available and a full description of

the waste.

The recommended method of disposal is typically high-temperature incineration in a

chemical incinerator equipped with an afterburner and scrubber.[11]

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[3]

[5] Maintain records of the disposal as required by regulations.[9]

Data Presentation
While specific quantitative data for 4-Bromo-5-methoxy-2-methylaniline is not readily

available, the table below includes data for structurally similar compounds to provide context for

its physical properties.

Property Value Compound

Flash Point 110 °C / 230 °F 5-Bromo-2-methylaniline[4]

Melting Point 58 - 61 °C 4-Bromo-2-methylaniline[2]

Melting Point 52 - 54 °C 4-Bromo-N,N-dimethylaniline

Boiling Point 264 °C 4-Bromo-N,N-dimethylaniline

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-5-
methoxy-2-methylaniline.
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Step 1: Identify & Segregate Waste

Step 2: Wear Appropriate PPE

Step 3: Package & Label Waste Container

Step 4: Store Waste in Designated Area

Step 5: Contact Licensed Disposal Service

Step 6: Arrange for Waste Pickup

Final Disposal by Approved Method
(e.g., High-Temp Incineration)

Step 7: Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Bromo-5-methoxy-2-methylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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